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Compound of Interest

Compound Name: 13-cis-Retinyl acetate

CAS No.: 34356-31-5

Cat. No.: B1200049

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed protocols for the preparation, handling, and storage

of stock solutions of 13-cis-Retinyl acetate for research applications. Adherence to these

guidelines is crucial for ensuring the stability, and activity of the compound, leading to

reproducible experimental results.

Introduction
13-cis-Retinyl acetate is an isomer of retinyl acetate and an active metabolite of Vitamin A.[1]

[2][3][4] Like other retinoids, it is highly sensitive to light, oxygen, and heat.[5] Improper

handling and storage can lead to isomerization and degradation, compromising experimental

outcomes. This protocol outlines the necessary steps to prepare stable, concentrated stock

solutions and subsequent aqueous working solutions for use in various research settings.

Safety Precautions: 13-cis-Retinyl acetate should be considered hazardous. Handle with

appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection, preferably within a chemical fume hood.[6] Avoid inhalation of dust and ingestion.[6]
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Physicochemical Properties and Solubility
Proper solvent selection is critical for preparing a homogenous stock solution. 13-cis-Retinyl
acetate is a lipophilic compound with poor aqueous solubility.

Table 1: Properties and Solubility of Retinoids

Property Data Source(s)

Molecular Formula C₂₂H₃₂O₂ [7][8][9][10]

Molecular Weight 328.49 g/mol [1][9][10]

Appearance White to Pale Yellow Solid [7]

Storage (Solid)

-86°C or -20°C, under inert

atmosphere, protected from

light.[7][9]

[7][9]

Solubility Organic Solvents:

Slightly soluble in Chloroform,

Ethyl Acetate, Methanol.
[7]

Soluble in Ethanol (~16 mg/mL

for trans isomer).
[9]

Soluble in DMSO (~5 mg/mL

for trans isomer).
[9]

Soluble in Dimethyl

Formamide (DMF) (~5 mg/mL

for trans isomer).

[9]

Aqueous Buffers:

Sparingly soluble/Insoluble. [9][11]

Note: Specific solubility data for the 13-cis isomer is limited; data for the closely related all-

trans-retinyl acetate is provided as a reference and is expected to be similar.
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Experimental Protocols
Protocol 3.1: Preparation of Concentrated Stock
Solution in Organic Solvent
This protocol describes the preparation of a high-concentration primary stock solution. Organic

solvents like ethanol or DMSO are recommended. Ethanol is often preferred for cell culture

applications due to its lower toxicity at final dilutions.

Materials:

13-cis-Retinyl acetate solid

Anhydrous (200 proof) Ethanol or DMSO

Amber glass vials with screw caps

Calibrated analytical balance

Inert gas (Nitrogen or Argon)

Pipettes and sterile, filtered pipette tips

Vortex mixer and/or sonicator

Procedure:

Pre-weigh Vial: Tare a sterile, amber glass vial on an analytical balance.

Weigh Compound: Carefully weigh the desired amount of 13-cis-Retinyl acetate directly

into the tared vial. Perform this step quickly to minimize exposure to light and air.

Add Solvent: Using a calibrated pipette, add the appropriate volume of the chosen solvent

(e.g., anhydrous ethanol) to the vial to achieve the desired concentration (e.g., 10 mM).

Dissolve: Cap the vial tightly and vortex until the solid is completely dissolved. If necessary,

brief sonication in a water bath can aid dissolution.
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Inert Gas Purge: Once dissolved, uncap the vial and gently flush the headspace with an inert

gas (Nitrogen or Argon) for 15-30 seconds to displace oxygen.[12] Immediately recap the vial

tightly.

Labeling: Clearly label the vial with the compound name, concentration, solvent, preparation

date, and your initials.

Storage: Store the stock solution at -20°C for short-term use or at -80°C / -86°C for long-term

storage, protected from light.[7][9][12]

Protocol 3.2: Preparation of Aqueous Working Solutions
Aqueous working solutions for experiments (e.g., cell culture media) must be prepared fresh

from the concentrated organic stock solution immediately before use.

Materials:

Concentrated 13-cis-Retinyl acetate stock solution (from Protocol 3.1)

Sterile aqueous buffer or cell culture medium (e.g., PBS, DMEM)

Sterile tubes and pipettes

Procedure:

Calculate Dilution: Determine the volume of concentrated stock solution needed to achieve

the final desired concentration in your aqueous medium.

Pre-fill Aqueous Medium: Add the required volume of the aqueous buffer or medium to a

sterile tube.

Dilute: Add the calculated volume of the concentrated organic stock solution directly to the

aqueous medium. Pipette up and down gently or vortex briefly to mix.

Important: The final concentration of the organic solvent (e.g., ethanol) should be kept low

(typically <0.1%) to avoid solvent-induced effects on the experimental system.
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Use Immediately: Use the freshly prepared aqueous solution without delay. The stability of

retinoids in aqueous media is very low.[9] It is not recommended to store aqueous solutions

for more than one day.[9]

Visualization of Experimental Workflow
The following diagram illustrates the standard workflow for preparing a concentrated stock

solution of 13-cis-Retinyl acetate.
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Caption: Workflow for preparing 13-cis-Retinyl acetate solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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